Cas no 113458-70-1 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

• Product name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• CAS No: 113458-70-1
• MF: C₁₄H₁₃N₇O₃S
• MW: 359.36312
• CID: 233371
• PubChem ID: 3087154

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• 6,8-dimethyl-4a-(2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimeth
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-6,8-dimethyl-
• BRN 5649003
• 3-Hydroxy-6,8-dimethyl-4a-(2-sulfanyl-1H-benzimidazol-6-yl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
• DTXSID50921074
• 113458-70-1

• Inchi： InChI=1S/C14H13N7O3S/c1-20-9-14(17-11(23)19-18-9,10(22)21(2)13(20)24)6-3-4-7-8(5-6)16-12(25)15-7/h3-5H,1-2H3,(H2,15,16,25)(H2,17,19,23)
• InChI Key： YYRGJRXDMPFEKM-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=C(C34C(=O)N(C)C(=O)N(C)C3=NNC(N4)=O)C=C2)N1

Computed Properties

• Exact Mass: 359.08029
• Monoisotopic Mass: 359.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų
• XLogP3: -0.8

Experimental Properties

• Density: 1.86
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.903
• PSA: 118.17